(4E)-4-(5-Morpholin-4-ium-4-ylidene-3,4-diphenylthiophen-2-ylidene)-2-(5-morpholin-4-yl-3,4-diphenylthiophen-2-yl)-3-oxocyclobuten-1-olate
(4E)-4-(5-Morpholin-4-ium-4-ylidene-3,4-diphenylthiophen-2-ylidene)-2-(5-morpholin-4-yl-3,4-diphenylthiophen-2-yl)-3-oxocyclobuten-1-olate
Brand Name:
Vulcanchem
CAS No.:
137020-23-6
VCID:
VC0152684
InChI:
InChI=1S/C44H36N2O4S2/c47-39-37(41-33(29-13-5-1-6-14-29)35(31-17-9-3-10-18-31)43(51-41)45-21-25-49-26-22-45)40(48)38(39)42-34(30-15-7-2-8-16-30)36(32-19-11-4-12-20-32)44(52-42)46-23-27-50-28-24-46/h1-20H,21-28H2
SMILES:
C1COCCN1C2=C(C(=C(S2)C3=C(C(=C4C(=C(C(=[N+]5CCOCC5)S4)C6=CC=CC=C6)C7=CC=CC=C7)C3=O)[O-])C8=CC=CC=C8)C9=CC=CC=C9
Molecular Formula:
C44H36N2O4S2
Molecular Weight:
720.9 g/mol
(4E)-4-(5-Morpholin-4-ium-4-ylidene-3,4-diphenylthiophen-2-ylidene)-2-(5-morpholin-4-yl-3,4-diphenylthiophen-2-yl)-3-oxocyclobuten-1-olate
CAS No.: 137020-23-6
Main Products
VCID: VC0152684
Molecular Formula: C44H36N2O4S2
Molecular Weight: 720.9 g/mol
| CAS No. | 137020-23-6 |
|---|---|
| Product Name | (4E)-4-(5-Morpholin-4-ium-4-ylidene-3,4-diphenylthiophen-2-ylidene)-2-(5-morpholin-4-yl-3,4-diphenylthiophen-2-yl)-3-oxocyclobuten-1-olate |
| Molecular Formula | C44H36N2O4S2 |
| Molecular Weight | 720.9 g/mol |
| IUPAC Name | (4E)-4-(5-morpholin-4-ium-4-ylidene-3,4-diphenylthiophen-2-ylidene)-2-(5-morpholin-4-yl-3,4-diphenylthiophen-2-yl)-3-oxocyclobuten-1-olate |
| Standard InChI | InChI=1S/C44H36N2O4S2/c47-39-37(41-33(29-13-5-1-6-14-29)35(31-17-9-3-10-18-31)43(51-41)45-21-25-49-26-22-45)40(48)38(39)42-34(30-15-7-2-8-16-30)36(32-19-11-4-12-20-32)44(52-42)46-23-27-50-28-24-46/h1-20H,21-28H2 |
| Standard InChIKey | KUDWZTZGBQNPSI-UHFFFAOYSA-N |
| Isomeric SMILES | C1COCCN1C2=C(C(=C(S2)C3=C(/C(=C\4/C(=C(C(=[N+]5CCOCC5)S4)C6=CC=CC=C6)C7=CC=CC=C7)/C3=O)[O-])C8=CC=CC=C8)C9=CC=CC=C9 |
| SMILES | C1COCCN1C2=C(C(=C(S2)C3=C(C(=C4C(=C(C(=[N+]5CCOCC5)S4)C6=CC=CC=C6)C7=CC=CC=C7)C3=O)[O-])C8=CC=CC=C8)C9=CC=CC=C9 |
| Canonical SMILES | C1COCCN1C2=C(C(=C(S2)C3=C(C(=C4C(=C(C(=[N+]5CCOCC5)S4)C6=CC=CC=C6)C7=CC=CC=C7)C3=O)[O-])C8=CC=CC=C8)C9=CC=CC=C9 |
| PubChem Compound | 15143477 |
| Last Modified | Nov 11 2021 |
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